Cas no 2138372-50-4 (4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid)

• Product Name: 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid
• CAS No: 2138372-50-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5611662
• PubChem ID: 165486936
• Update Time: 2025-10-21

4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid
• EN300-843196
• 2138372-50-4
• 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid

• Inchi： 1S/C13H19N3O2/c17-13(18)11-8-12-10(14-9-4-3-5-9)6-1-2-7-16(12)15-11/h8-10,14H,1-7H2,(H,17,18)
• InChI Key： WRIPXILGMWWSFQ-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C(CCCCN2N=1)NC1CCC1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid

Compound CAS No 2138372-50-4: 4-(Cyclobutylamino)-4H,5H,6H,7H,8H-Pyrazolo[1,5-A]Azepine-2-Carboxylic Acid

The compound with CAS No 2138372-50-4, known as 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazoloazepines, which are known for their unique structural features and diverse biological activities.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]azepine ring system fused with a cyclobutylamino group and a carboxylic acid moiety. The pyrazoloazepine core is a bicyclic structure that provides the molecule with rigidity and planarity, which are essential for interactions with biological targets such as enzymes or receptors. The cyclobutylamino group introduces additional flexibility and hydrophobicity to the molecule, potentially enhancing its bioavailability and binding affinity.

Recent studies have highlighted the importance of pyrazoloazepines in the development of novel therapeutic agents. For instance, researchers have reported that derivatives of this class exhibit potent inhibitory activity against various kinases and proteases involved in cancer progression and inflammatory diseases. The carboxylic acid group in this compound can also serve as a site for further functionalization through esterification or amidation reactions, enabling the creation of prodrugs or targeted delivery systems.

In terms of synthesis methods for 4-(cyclobutylamino)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid, several approaches have been explored in recent years. One common strategy involves the cyclization of appropriately substituted amino acids or related precursors under specific reaction conditions to form the pyrazoloazepine ring system. Optimization of these synthetic routes has led to improved yields and selectivity.

From a pharmacological perspective, CAS No 2138372-50-4 has shown promising results in preclinical models of diseases such as cancer and neurodegenerative disorders. Its ability to modulate key signaling pathways makes it a valuable candidate for further investigation in drug development programs.

In conclusion, 4-(cyclobutylamino)-4H-pyrazolo[1,5-a]azepine derivatives represent an exciting area of research with potential applications in treating various human diseases. As ongoing studies continue to uncover new insights into their mechanisms of action and therapeutic potential, CAS No 2138372-50-4 stands out as a notable example within this class of compounds.